N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-[2-(4-methoxyphenyl)ethyl]thiourea
• InChI: InChI=1S/C18H22N2O3S/c1-21-14-6-4-13(5-7-14)10-11-19-18(24)20-16-12-15(22-2)8-9-17(16)23-3/h4-9,12H,10-11H2,1-3H3,(H2,19,20,24)
• InChI Key: PUVMQDNFARMGSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=S)NC2=C(C=CC(=C2)OC)OC
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea, also known as DMPEA-THU, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. DMPEA-THU is a thiourea derivative that has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.

Scientific Research Applications

N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has been studied for its potential therapeutic properties, including its anti-inflammatory and anti-cancer effects. In vitro studies have shown that N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea can inhibit the growth of cancer cells and reduce inflammation in various cell lines. In vivo studies have also shown promising results, with N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea reducing tumor growth and improving survival rates in animal models.

Mechanism of Action

N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea is believed to exert its therapeutic effects through the inhibition of specific enzymes and signaling pathways. It has been shown to inhibit cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the inflammatory response. N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has also been shown to inhibit the nuclear factor kappa B (NF-κB) signaling pathway, which plays a role in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has been shown to reduce oxidative stress and improve antioxidant capacity in various cell lines.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea has several advantages for laboratory experiments, including its high purity and specificity for the COX-2 and LOX enzymes. However, N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea also has some limitations, including its low solubility in water and potential toxicity at high concentrations. These limitations must be taken into consideration when designing experiments using N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea.

Future Directions

For N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea research include the development of analogs with improved solubility and potency, further studies to determine optimal dosage and administration route, and clinical trials to determine safety and efficacy.

Synthesis Methods

N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea can be synthesized through a multi-step process that involves the reaction of 2,5-dimethoxyphenethylamine with thiocyanate and sodium hydroxide to form the intermediate product. The intermediate product is then reacted with 4-methoxyphenylacetic acid to form N-(2,5-dimethoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]thiourea. The synthesis method has been optimized to yield a high purity product and has been validated through various analytical techniques.